Cas no 2228544-44-1 (4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride)
2228544-44-1 structure
Product Name:4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride
CAS No:2228544-44-1
MF:C5H6Cl2N2O2S
MW:229.084337711334
CID:6037927
PubChem ID:165969456
Update Time:2023-12-27
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride
- EN300-2003525
- 2228544-44-1
-
- Inchi: 1S/C5H6Cl2N2O2S/c1-2-9-3-8-4(6)5(9)12(7,10)11/h3H,2H2,1H3
- InChI Key: MKQBNKDFPAEUJU-UHFFFAOYSA-N
- SMILES: ClS(C1=C(N=CN1CC)Cl)(=O)=O
Computed Properties
- Exact Mass: 227.9527040g/mol
- Monoisotopic Mass: 227.9527040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 60.3Ų
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2003525-0.05g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 0.05g |
$1513.0 | 2023-09-16 | ||
| Enamine | EN300-2003525-0.1g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 0.1g |
$1585.0 | 2023-09-16 | ||
| Enamine | EN300-2003525-0.25g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 0.25g |
$1657.0 | 2023-09-16 | ||
| Enamine | EN300-2003525-0.5g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 0.5g |
$1728.0 | 2023-09-16 | ||
| Enamine | EN300-2003525-1.0g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 1g |
$1801.0 | 2023-05-23 | ||
| Enamine | EN300-2003525-2.5g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 2.5g |
$3530.0 | 2023-09-16 | ||
| Enamine | EN300-2003525-5.0g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 5g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-2003525-10.0g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 10g |
$7742.0 | 2023-05-23 | ||
| Enamine | EN300-2003525-1g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 1g |
$1801.0 | 2023-09-16 | ||
| Enamine | EN300-2003525-5g |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride |
2228544-44-1 | 5g |
$5221.0 | 2023-09-16 |
4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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